Cas no 2229595-37-1 (2-(3-hydroxyazetidin-3-yl)methylbenzene-1,3,5-triol)

• Product Name: 2-(3-hydroxyazetidin-3-yl)methylbenzene-1,3,5-triol
• CAS No: 2229595-37-1
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6074143
• PubChem ID: 165651677
• Update Time: 2025-07-14

2-(3-hydroxyazetidin-3-yl)methylbenzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxyazetidin-3-yl)methylbenzene-1,3,5-triol
• EN300-1735871
• 2-[(3-hydroxyazetidin-3-yl)methyl]benzene-1,3,5-triol
• 2229595-37-1

• Inchi： 1S/C10H13NO4/c12-6-1-8(13)7(9(14)2-6)3-10(15)4-11-5-10/h1-2,11-15H,3-5H2
• InChI Key： AXAPYTREZTVNAX-UHFFFAOYSA-N
• SMILES： OC1(CC2C(=CC(=CC=2O)O)O)CNC1

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 93Ų

Additional information on 2-(3-hydroxyazetidin-3-yl)methylbenzene-1,3,5-triol

Introduction to 2-(3-hydroxyazetidin-3-yl)methylbenzene-1,3,5-triol (CAS No. 2229595-37-1)

2-(3-hydroxyazetidin-3-yl)methylbenzene-1,3,5-triol, a compound with the CAS number 2229595-37-1, is a novel organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzene ring substituted with a 3-hydroxyazetidine moiety and three hydroxyl groups. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The chemical structure of 2-(3-hydroxyazetidin-3-yl)methylbenzene-1,3,5-triol is of particular interest due to its potential as a lead compound in the design of new therapeutic agents. The presence of the 3-hydroxyazetidine moiety, a four-membered ring with a hydroxyl group, is known to confer enhanced binding affinity and selectivity for certain biological targets. This structural feature has been explored in the context of G protein-coupled receptors (GPCRs) and other protein targets involved in various diseases.

Recent studies have highlighted the importance of 2-(3-hydroxyazetidin-3-yl)methylbenzene-1,3,5-triol in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against certain enzymes involved in inflammatory responses. The hydroxyl groups on the benzene ring contribute to its solubility and stability, which are crucial factors for its potential use as a drug candidate.

In addition to its enzymatic activity, 2-(3-hydroxyazetidin-3-yl)methylbenzene-1,3,5-triol has shown promise in preclinical studies for its ability to cross the blood-brain barrier (BBB). This property is particularly valuable for the development of central nervous system (CNS) drugs, where effective delivery to the brain is often a significant challenge. The ability to cross the BBB suggests that this compound could be further optimized for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(3-hydroxyazetidin-3-yl)methylbenzene-1,3,5-triol have also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can be effectively delivered to the target site and remain active for an extended period. The stability of the 3-hydroxyazetidine moiety under physiological conditions further enhances its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-hydroxyazetidin-3-yl)methylbenzene-1,3,5-triol. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic effects. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various disease indications.

The synthesis of 2-(3-hydroxyazetidin-3-yl)methylbenzene-1,3,5-triol has been optimized using modern synthetic methods. Key steps in the synthesis include the formation of the 3-hydroxyazetidine ring through catalytic asymmetric synthesis and subsequent functionalization of the benzene ring with hydroxyl groups. These synthetic strategies have enabled efficient large-scale production of the compound, facilitating its use in both research and development settings.

In conclusion, 2-(3-hydroxyazetidin-3-yl)methylbenzene-1,3,5-triol (CAS No. 2229595-37-1) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.